![molecular formula C20H24N2O5S B270590 N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide](/img/structure/B270590.png)
N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
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Overview
Description
N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide, also known as EPPBS, is a novel compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. It is a sulfonamide derivative that has been synthesized using a novel method, and its unique chemical structure has made it a promising candidate for various research studies.
Scientific Research Applications
N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has been studied for its potential applications in various biomedical research studies. It has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many cancer cells and is involved in tumor growth and metastasis. N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has also been studied for its potential use as a fluorescent probe for the detection of zinc ions in biological systems. Additionally, N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has been used in studies of protein-ligand interactions and as a tool for the identification of protein targets.
Mechanism of Action
The mechanism of action of N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide involves the inhibition of carbonic anhydrase IX activity. Carbonic anhydrase IX is an enzyme that is overexpressed in many cancer cells and is involved in tumor growth and metastasis. N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide binds to the active site of carbonic anhydrase IX and inhibits its activity, thereby slowing down tumor growth and metastasis.
Biochemical and physiological effects:
N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has been shown to have no significant toxicity in vitro and in vivo studies. It has been shown to be stable in various biological systems and can be used as a fluorescent probe for the detection of zinc ions in living cells. N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has also been shown to inhibit the activity of carbonic anhydrase IX, which is involved in tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide is its unique chemical structure, which makes it a promising candidate for various research studies. It has been shown to be stable in various biological systems and can be used as a fluorescent probe for the detection of zinc ions in living cells. However, one of the limitations of N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the use of N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide in biomedical research. One potential direction is the development of N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide-based fluorescent probes for the detection of other metal ions in living cells. Another potential direction is the use of N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide as a tool for the identification of protein targets in drug discovery. Additionally, N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide could be used in combination with other drugs for the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide involves a multi-step process that starts with the reaction of 2-ethoxyphenol with ethylene oxide to form 2-(2-ethoxyphenoxy)ethanol. This intermediate is then reacted with p-toluenesulfonyl chloride to form the corresponding tosylate. The tosylate is then reacted with 2-oxopyrrolidine to form the pyrrolidinyl ether intermediate, which is then reacted with sodium azide to form the azido compound. Finally, the azido compound is reduced with palladium on carbon to form N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide.
properties
Product Name |
N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide |
---|---|
Molecular Formula |
C20H24N2O5S |
Molecular Weight |
404.5 g/mol |
IUPAC Name |
N-[2-(2-ethoxyphenoxy)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide |
InChI |
InChI=1S/C20H24N2O5S/c1-2-26-18-6-3-4-7-19(18)27-15-13-21-28(24,25)17-11-9-16(10-12-17)22-14-5-8-20(22)23/h3-4,6-7,9-12,21H,2,5,8,13-15H2,1H3 |
InChI Key |
DWHDFGBUPZZDJE-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1OCCNS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O |
Canonical SMILES |
CCOC1=CC=CC=C1OCCNS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O |
Origin of Product |
United States |
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